N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H18FNO2S/c21-14-7-5-13(6-8-14)20(9-10-20)19(24)22-11-17(23)16-12-25-18-4-2-1-3-15(16)18/h1-8,12,17,23H,9-11H2,(H,22,24)
• InChI Key: WQGIMTBLGBOLML-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC(C3=CSC4=CC=CC=C43)O
• Molecular Formula: C20H18FNO2S
• Molecular Weight: 355.4 g/mol
• CAS No.: 2034406-43-2

Description

“N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide” is a compound that is related to the field of organic chemistry, specifically in the synthesis of novel polycyclic benzo[b]thiophene derivatives.

Synthesis Analysis

The synthesis of related compounds involves the use of quinine-derived bifunctional thiourea as a catalyst. The asymmetric [3+3] annulation of N-(benzo[b]thiophen-2-yl)-sulfonamide with 2-alkynyl cycloenone could provide dihydrobenzo[4,5]thieno[2,3-b]pyridine derivatives. This process yields moderate to good yields (up to 93%) with mostly excellent enantioselectivities (up to 97% ee) under mild conditions.

Molecular Structure Analysis

The molecular structure of related compounds has been determined by single-crystal X-ray diffraction. The solid-state structure of Car2B, a related compound, revealed a four-coordinated dimethylboryl center.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include the Friedel–Crafts acylation of (hetero)arenes with easily accessible 3-chlorobenzo[b]thiophene-2-carbonyl chlorides.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been analyzed using multinuclear NMR spectroscopy and elemental analysis. All compounds displayed major absorption bands that were assigned to π–π* transitions involving the ppy and btp moieties, as well as weak intramolecular charge-transfer (ICT) transitions between the o-carboranes and their aryl groups.

Future Directions

The synthesized compounds are of interest for further elaboration of organic semiconductor materials. This suggests potential applications in the field of electronics and materials science.